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Compound of Interest

Compound Name: (R)-(-)-2-Pentanol

Cat. No.: B1631112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-(-)-2-Pentanol, a chiral secondary alcohol, is a versatile and valuable building block in the

fields of organic synthesis, pharmaceutical development, and materials science. Its specific

stereochemistry makes it a crucial intermediate for the enantioselective synthesis of complex

molecules, particularly active pharmaceutical ingredients (APIs), where the biological activity is

often dependent on a single enantiomer. This technical guide provides an in-depth overview of

the chemical and physical properties, synthesis, and applications of (R)-(-)-2-Pentanol, with a

focus on detailed experimental protocols and workflows relevant to researchers and drug

development professionals.

Chemical and Physical Properties
(R)-(-)-2-Pentanol is a colorless liquid with a characteristic odor. Its physical and chemical

properties are summarized in the table below, providing essential data for its handling,

application, and analysis.[1][2][3][4][5]
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Property Value

CAS Number 31087-44-2[1][2][3]

Molecular Formula C₅H₁₂O[3][4][5]

Molecular Weight 88.15 g/mol [1][3][4][5]

Appearance Colorless liquid[4]

Boiling Point 119-120 °C[1][3][5]

Density 0.809 g/mL at 20 °C[1][5]

Refractive Index n20/D 1.406[1][5]

Optical Rotation [α]25/D −13°, neat[1][5]

Flash Point 34 °C (93.2 °F) - closed cup[1]

Solubility Soluble in alcohol; slightly soluble in water.[2]

Synonyms (R)-Pentan-2-ol, (2R)-pentan-2-ol[6]

Synthesis of (R)-(-)-2-Pentanol
The enantioselective synthesis of (R)-(-)-2-Pentanol is critical for its application in chiral

chemistry. While several methods exist, biocatalytic kinetic resolution has emerged as a highly

efficient and environmentally friendly approach. This method utilizes enzymes to selectively

transform one enantiomer of a racemic mixture, allowing for the separation of the desired

enantiomer.

Biocatalytic Kinetic Resolution of Racemic 2-Pentanone
A common and effective method for producing (R)-(-)-2-Pentanol is through the asymmetric

reduction of 2-pentanone using a ketoreductase (KRED) enzyme. These enzymes, often

derived from microorganisms, exhibit high enantioselectivity. The process involves the selective

reduction of the (S)-enantiomer of 2-pentanone to (S)-(+)-2-pentanol, leaving the unreacted

(R)-(-)-2-pentanone which can then be reduced in a subsequent step, or the direct

enantioselective reduction of 2-pentanone to (R)-(-)-2-Pentanol depending on the enzyme

used. A more direct and increasingly popular method is the kinetic resolution of a racemic
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aldehyde, such as 2-methylpentanal, where the (R)-enantiomer is selectively reduced to (R)-2-

methylpentanol.

Below is a generalized experimental protocol for the biocatalytic reduction of 2-pentanone to

(R)-(-)-2-Pentanol.

Experimental Protocol: Biocatalytic Reduction of 2-
Pentanone
Objective: To synthesize (R)-(-)-2-Pentanol via the enantioselective reduction of 2-pentanone

using a ketoreductase.

Materials:

2-Pentanone

Ketoreductase (KRED) with (R)-selectivity

Nicotinamide adenine dinucleotide phosphate (NADPH) or a cofactor regeneration system

(e.g., glucose and glucose dehydrogenase)

Buffer solution (e.g., potassium phosphate buffer, pH 7.0)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Standard laboratory glassware and equipment (bioreactor, stirrer, centrifuge, rotary

evaporator)

Chiral Gas Chromatography (GC) system for analysis

Methodology:

Reaction Setup:

In a temperature-controlled bioreactor, prepare a buffered solution (e.g., 100 mM

potassium phosphate buffer, pH 7.0).
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Add the ketoreductase enzyme to the buffer to a final concentration as recommended by

the supplier.

Incorporate the NADPH cofactor and, if used, the components of the cofactor regeneration

system.

Initiate stirring to ensure a homogenous mixture.

Substrate Addition:

Slowly add 2-pentanone to the reaction mixture. The substrate concentration should be

optimized to avoid enzyme inhibition.

Reaction Conditions:

Maintain the reaction at a constant temperature, typically between 25-30 °C, and a

controlled pH.

Monitor the progress of the reaction by taking aliquots at regular intervals.

Reaction Monitoring and Work-up:

Analyze the aliquots using chiral GC to determine the conversion of 2-pentanone and the

enantiomeric excess (ee) of the (R)-(-)-2-Pentanol product.

Once the desired conversion and ee are achieved, terminate the reaction by removing the

enzyme, for example, by centrifugation.

Product Isolation and Purification:

Extract the aqueous reaction mixture with an organic solvent such as ethyl acetate.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

(R)-(-)-2-Pentanol.
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If necessary, purify the product further by distillation.

Characterization:

Confirm the identity and purity of the final product using analytical techniques such as

NMR spectroscopy and confirm the enantiomeric excess using chiral GC.

Applications in Research and Drug Development
(R)-(-)-2-Pentanol serves as a key chiral intermediate in the synthesis of a variety of high-value

compounds.

Pharmaceutical Synthesis: It is employed in the synthesis of enantiomerically pure active

pharmaceutical ingredients (APIs).[4] The stereocenter of (R)-(-)-2-Pentanol is often

incorporated into the final drug molecule, influencing its pharmacological activity and

reducing potential side effects associated with the inactive or less active enantiomer.

Chiral Auxiliaries and Ligands: This alcohol can be used to synthesize chiral auxiliaries and

ligands for asymmetric catalysis, enabling the stereocontrolled synthesis of other chiral

molecules.

Flavor and Fragrance Industry: (R)-(-)-2-Pentanol is also utilized as a flavoring agent and

fragrance component in the food and cosmetics industries.[4]

Agrochemicals: It serves as a building block in the production of certain agrochemicals

where stereochemistry is crucial for their biological activity.[4]

Visualizations
Experimental Workflow for Biocatalytic Synthesis
The following diagram illustrates the general workflow for the biocatalytic production of (R)-
(-)-2-Pentanol.
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Biocatalytic Synthesis Workflow for (R)-(-)-2-Pentanol.

Logical Relationship in Chiral Synthesis
The significance of (R)-(-)-2-Pentanol lies in its role as a chiral building block. The following

diagram illustrates its logical placement in a generic synthetic pathway for an enantiomerically

pure target molecule.
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Role of (R)-(-)-2-Pentanol in a Chiral Synthesis Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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